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Compound of Interest

Compound Name: 3-Chloropropiophenone

Cat. No.: B135402

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloropropiophenone is a versatile intermediate utilized in the synthesis of various
pharmaceutical compounds and fine chemicals.[1] Due to its chemical properties and potential
hazards, strict adherence to safe handling and storage procedures is essential to ensure the
safety of laboratory personnel and the integrity of research. These application notes provide
detailed protocols for the safe handling, storage, and disposal of 3-Chloropropiophenone in a
research and development environment.

Hazard Identification and Safety Precautions

3-Chloropropiophenone is classified as a hazardous substance. Key hazards include:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation: Causes skin irritation.[1][4][5][6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][4][5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][4][5][6]
[7]

Reproductive Toxicity: Suspected of damaging the unborn child.[1]
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e Germ Cell Mutagenicity: Suspected of causing genetic defects.[1]

e Hazardous to the Aquatic Environment: Very toxic to aquatic life.[1]

Safety Precautions Summary:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[1][4][5][8]

o Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[1][2][8]

» Avoid Contact: Avoid all personal contact, including inhalation of dust or fumes and contact
with skin and eyes.[1][8]

e Hygiene: Do not eat, drink, or smoke when handling this compound.[1][2][8] Wash hands
thoroughly after handling.[1][4][5][8]

Quantitative Data

husical and Chemical :

Property Value

Molecular Formula CsoHoCIO

Molecular Weight 168.62 g/mol

Appearance White to Light Yellow Crystalline Solid
Melting Point 47°C - 50°C

Boiling Point 124°C

Flash Point >110 °C (>230 °F)[8]

Solubility Soluble in ethanol, acetone, and

dichloromethane. Insoluble in water.

Hazard Classifications
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Hazard Category GHS Code
Acute Toxicity, Oral 4 H302
Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

o 2 H319
Irritation
Specific Target Organ Toxicity - ) o

) 3 (Respiratory irritation) H335
Single Exposure
Reproductive Toxicity 2 H361d
Germ Cell Mutagenicity 2 H341
Hazardous to the Aquatic

1 H400

Environment, Acute

Experimental Protocols
Receiving and Inspection

 Verify Integrity: Upon receipt, inspect the container for any signs of damage or leaks.

» Labeling: Ensure the container is clearly labeled with the chemical name, CAS number (936-
59-4), and appropriate hazard pictograms.

o Documentation: Log the chemical into the laboratory inventory system, noting the date of
receipt and assigned storage location.

Storage Protocol

o Container: Store in the original, tightly sealed container.[1][2][4][5][6][8]
e Location: Store in a cool, dry, and well-ventilated area.[1][2][4][5][6][8]

¢ Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong bases.[2][4][5][6]

e Environment: Protect from environmental extremes and physical damage.[1]
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Handling and Dispensing Protocol (in a Chemical Fume
Hood)

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment (spatula, weigh boat, glassware, etc.) and place them in
the fume hood.

o Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.[4][8]

e Weighing:

o

Tare a clean, dry weigh boat on a balance inside the fume hood.

[¢]

Carefully open the 3-Chloropropiophenone container.

[e]

Using a clean spatula, transfer the desired amount of the solid to the weigh boat. Avoid
generating dust.[2][5][6][8]

[¢]

Securely close the main container immediately after dispensing.

 Dissolving:

o Place the weigh boat with the chemical into the receiving flask.

o Add the desired solvent (e.g., ethanol, acetone, dichloromethane).

o Gently swirl the flask to dissolve the solid.

e Cleanup:

o Wipe down the spatula and any contaminated surfaces within the fume hood with an
appropriate solvent and then decontaminate with soap and water.

o Dispose of the weigh boat and any contaminated wipes in a designated hazardous waste
container.
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o Wash hands thoroughly after completing the procedure.[4][5][8]

Waste Disposal Protocol

e Segregation: All waste contaminated with 3-Chloropropiophenone, including empty
containers, disposable labware, and contaminated PPE, must be collected in a designated,
labeled hazardous waste container.

» Disposal: Dispose of the hazardous waste through the institution's environmental health and
safety office, following all local, state, and federal regulations.[2] Do not discharge into drains
or the environment.

Emergency Procedures
Spill Response

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
o Ventilate: Ensure the area is well-ventilated.[8]

» Contain: For minor spills, use dry cleanup procedures to avoid generating dust.[1][8] Use an
inert absorbent material to contain the spill.

o Collect: Carefully sweep or vacuum the spilled material and place it into a labeled, sealed
container for hazardous waste disposal.[1][5][6][8]

o Decontaminate: Clean the spill area with soap and water.

e Report: Report the spill to the laboratory supervisor and the environmental health and safety
office.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][4][6] Seek immediate medical attention.[4]

[6]18]

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing contaminated clothing.[2][4][6] Seek medical attention if irritation persists.[2][4][6]
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[8]

 Inhalation: Move the person to fresh air.[2][4] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[4] Seek immediate medical attention.[4][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by
mouth to an unconscious person.[8] Seek immediate medical attention.[4][6][8]

Visualizations
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Caption: Standard workflow for handling 3-Chloropropiophenone.
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of 3-Chloropropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135402#safe-handling-and-storage-procedures-for-3-
chloropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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